molecular formula C17H24F2 B8389278 4-Pentyl-(2,3-difluorophenyl)cyclohexane

4-Pentyl-(2,3-difluorophenyl)cyclohexane

Cat. No. B8389278
M. Wt: 266.37 g/mol
InChI Key: CLQUSRBWROFWKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Pentyl-(2,3-difluorophenyl)cyclohexane is a useful research compound. Its molecular formula is C17H24F2 and its molecular weight is 266.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Pentyl-(2,3-difluorophenyl)cyclohexane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Pentyl-(2,3-difluorophenyl)cyclohexane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C17H24F2

Molecular Weight

266.37 g/mol

IUPAC Name

1,2-difluoro-3-(4-pentylcyclohexyl)benzene

InChI

InChI=1S/C17H24F2/c1-2-3-4-6-13-9-11-14(12-10-13)15-7-5-8-16(18)17(15)19/h5,7-8,13-14H,2-4,6,9-12H2,1H3

InChI Key

CLQUSRBWROFWKH-UHFFFAOYSA-N

Canonical SMILES

CCCCCC1CCC(CC1)C2=C(C(=CC=C2)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

The compound (9) (50.0 g) was dissolved in a mixed solvent of toluene (150 ml) and Solmix A-11 (150 ml), Pd/C (0.5 g) was added thereto, and the mixture was stirred at room temperature under a hydrogen atmosphere until hydrogen absorption had ceased. After the reaction had been completed, Pd/C was removed and then the solvent was distilled off. The residue obtained was purified with a fractional operation by means of column chromatography using heptane as the eluent and silica gel as the stationary phase powder, and further purified by means of recrystallization from Solmix A-11 and dried, giving 47.0 g of 4-pentyl-(2,3-difluorophenyl)cyclohexane (10). The yield based on the compound (9) was 94.0%.
Name
compound ( 9 )
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Name
Quantity
0.5 g
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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